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Compound of Interest

Compound Name: Parp1-IN-17

Cat. No.: B15138772 Get Quote

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) for Parp1-IN-17 is not

publicly available. This document provides guidance based on general best practices for the

handling and disposal of novel, research-grade small molecule inhibitors. Researchers must

consult their institution's Environmental Health and Safety (EHS) department for specific

protocols and comply with all local, state, and federal regulations. The information herein is

intended to supplement, not replace, institutional safety procedures.

This guide provides essential procedural information for the safe handling and proper disposal

of Parp1-IN-17, a potent PARP-1 inhibitor used in laboratory research. Adherence to these

guidelines is critical for ensuring personnel safety and environmental compliance.

I. Quantitative Data
Due to the absence of a specific Safety Data Sheet, comprehensive quantitative data for

Parp1-IN-17 is limited. The following table summarizes the available information. Researchers

should always treat this compound as potentially hazardous.
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Parameter Data Source

Product Name Parp1-IN-17 MedchemExpress

CAS Number Not Publicly Available -

Molecular Formula Not Publicly Available -

Molecular Weight Not Publicly Available -

IC50 Values
PARP-1: 19.24 nM, PARP-2:

32.58 nM
MedchemExpress[1]

Physical Form Typically a solid powder
General knowledge of similar

compounds

Solubility
Soluble in organic solvents like

DMSO

General knowledge of similar

compounds

II. Experimental Protocols: Proper Disposal
Procedures
The disposal of Parp1-IN-17 and associated materials must be handled as hazardous chemical

waste. The following step-by-step protocol outlines the required procedures.

A. Personal Protective Equipment (PPE) and Handling:

Engineering Controls: All handling of solid Parp1-IN-17 and its solutions must be conducted

within a certified chemical fume hood to prevent inhalation of dust or aerosols.

Standard PPE: At a minimum, personnel must wear:

Safety goggles to protect from splashes.

A flame-resistant lab coat.

Chemical-resistant gloves (nitrile or neoprene). Double-gloving is recommended.

Hygiene: Avoid all direct contact with the skin, eyes, and clothing. Wash hands thoroughly

after handling.
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B. Waste Segregation and Collection:

Identify Waste Streams: All materials that have come into contact with Parp1-IN-17 are

considered hazardous waste. This includes:

Unused or expired solid compound.

Stock solutions and working solutions.

Contaminated labware (e.g., pipette tips, tubes, flasks, vials).

Contaminated PPE (e.g., gloves, disposable lab coats).

Solid Waste:

Collect unused solid Parp1-IN-17 and contaminated disposable labware (e.g., weighing

paper, pipette tips) in a designated, leak-proof hazardous waste container lined with a

heavy-duty plastic bag.[2]

This container must be clearly labeled as "Hazardous Waste" and list "Parp1-IN-17" as a

component.[2][3]

Liquid Waste:

Collect all solutions containing Parp1-IN-17 (e.g., stock solutions, experimental media) in

a dedicated, leak-proof, and chemically compatible liquid waste container (e.g., a high-

density polyethylene or glass bottle).[4]

Do not mix with incompatible waste streams. For instance, halogenated and non-

halogenated solvents should generally be kept separate.

Keep the liquid waste container securely capped when not in use.

Empty Container Disposal:

A container that held Parp1-IN-17 is not considered empty until it has been triple-rinsed

with a suitable solvent.
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The first rinseate is considered hazardous and must be collected and disposed of as liquid

hazardous waste. Subsequent rinses may also need to be collected depending on

institutional policy.

After proper rinsing, deface or remove the original label and dispose of the container

according to your institution's guidelines for non-hazardous lab glass or plastic.

C. Waste Storage and Disposal:

Labeling: All hazardous waste containers must be accurately and clearly labeled with:

The words "Hazardous Waste".

The full chemical name: "Parp1-IN-17".

The approximate concentration and solvent (for liquid waste).

The date waste was first added (accumulation start date).

Storage: Store all Parp1-IN-17 waste in a designated Satellite Accumulation Area (SAA)

within the laboratory.

The SAA must be at or near the point of generation and under the control of laboratory

personnel.

Ensure secondary containment is used for liquid waste containers to prevent spills.

Disposal Request:

Once a waste container is full or reaches the institutional time limit for accumulation,

submit a chemical waste pickup request to your institution's EHS department.

Do not dispose of Parp1-IN-17 down the drain or in the regular trash. This is a violation of

environmental regulations.

III. Mandatory Visualization
The following diagram illustrates the proper disposal workflow for Parp1-IN-17.
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Parp1-IN-17 Disposal Workflow
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Caption: Logical workflow for the safe disposal of Parp1-IN-17 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

